Cas no 259655-05-5 ((propan-2-yl)(thiophen-2-ylmethyl)amine)

(propan-2-yl)(thiophen-2-ylmethyl)amine Chemical and Physical Properties
Names and Identifiers
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- (propan-2-yl)(thiophen-2-ylmethyl)amine
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- MDL: MFCD00728739
(propan-2-yl)(thiophen-2-ylmethyl)amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-32160-5.0g |
(propan-2-yl)[(thiophen-2-yl)methyl]amine |
259655-05-5 | 95% | 5.0g |
$465.0 | 2023-02-14 | |
abcr | AB420627-10 g |
(Propan-2-yl)(thiophen-2-ylmethyl)amine |
259655-05-5 | 10g |
€935.60 | 2023-04-24 | ||
Enamine | EN300-32160-0.05g |
(propan-2-yl)[(thiophen-2-yl)methyl]amine |
259655-05-5 | 95% | 0.05g |
$37.0 | 2023-09-04 | |
abcr | AB420627-25 g |
(Propan-2-yl)(thiophen-2-ylmethyl)amine |
259655-05-5 | 25g |
€1361.60 | 2023-04-24 | ||
Enamine | EN300-32160-0.5g |
(propan-2-yl)[(thiophen-2-yl)methyl]amine |
259655-05-5 | 95% | 0.5g |
$124.0 | 2023-09-04 | |
1PlusChem | 1P00JTSQ-2.5g |
(propan-2-yl)[(thiophen-2-yl)methyl]amine |
259655-05-5 | 95% | 2.5g |
$444.00 | 2025-03-01 | |
A2B Chem LLC | AJ24282-1g |
(propan-2-yl)[(thiophen-2-yl)methyl]amine |
259655-05-5 | 95% | 1g |
$203.00 | 2024-04-20 | |
A2B Chem LLC | AJ24282-10g |
(propan-2-yl)[(thiophen-2-yl)methyl]amine |
259655-05-5 | 95% | 10g |
$760.00 | 2024-04-20 | |
Aaron | AR00JU12-50mg |
(propan-2-yl)[(thiophen-2-yl)methyl]amine |
259655-05-5 | 95% | 50mg |
$76.00 | 2025-03-22 | |
Aaron | AR00JU12-10g |
(propan-2-yl)[(thiophen-2-yl)methyl]amine |
259655-05-5 | 95% | 10g |
$971.00 | 2023-12-14 |
(propan-2-yl)(thiophen-2-ylmethyl)amine Related Literature
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Edgar D. Goluch,Jwa-Min Nam,Dimitra G. Georganopoulou,Thomas N. Chiesl,Kashan A. Shaikh,Kee S. Ryu,Annelise E. Barron,Chad A. Mirkin,Chang Liu Lab Chip, 2006,6, 1293-1299
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2. A butterfly shaped organic heterojunction photocatalyst for effective photocatalytic CO2 reduction†Asif Hayat,Muhammad Sohail,Asma M. Alenad,Ahmad Irfan,Naghma Shaishta,Ashiq Hayat,Sunil Kumar Baburao Mane,Wasim Ullah Khan CrystEngComm, 2021,23, 4963-4974
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Andrew S. Clark,Adriana San-Miguel Lab Chip, 2021,21, 3762-3774
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Jianzhong Wu,De-en Jiang,Zhehui Jin,Douglas Henderson Soft Matter, 2011,7, 11222-11231
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Chunqian Zhang,Fan Yang,Dalin Zhang,Xu Zhang,Chunlai Xue,Yuhua Zuo,Chuanbo Li,Buwen Cheng,Qiming Wang RSC Adv., 2015,5, 15940-15943
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Kuiwei Qin,Xuefei Lv,Qiaorui Xing,Rui Li,Yulin Deng Anal. Methods, 2016,8, 2584-2591
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Qinghua Wu,Shibo Zou,Frédérick P. Gosselin,Daniel Therriault,Marie-Claude Heuzey J. Mater. Chem. C, 2018,6, 12180-12186
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Ryota Sakamoto,Taishiro Sasaki,Norikazu Honda,Takeshi Yamamura Chem. Commun., 2009, 5156-5158
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Jiaxin Li,Jinkai Xu,Linbo Yan,Changsheng Lu,Hong Yan Dalton Trans., 2021,50, 8029-8035
Additional information on (propan-2-yl)(thiophen-2-ylmethyl)amine
Introduction to (propan-2-yl)(thiophen-2-ylmethyl)amine (CAS No. 259655-05-5)
(propan-2-yl)(thiophen-2-ylmethyl)amine, also known by its CAS number 259655-05-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a thiophene ring and an amine group, making it a valuable candidate for various applications, including drug discovery and development.
The molecular formula of (propan-2-yl)(thiophen-2-ylmethyl)amine is C10H13NS, and it has a molecular weight of 179.28 g/mol. The presence of the thiophene ring imparts aromatic properties to the molecule, while the amine group provides opportunities for further chemical modifications and functionalization. These structural features contribute to the compound's potential biological activities and pharmacological properties.
Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of thiophene derivatives as potent inhibitors of specific enzymes involved in various diseases. The researchers found that compounds with a thiophene moiety, such as (propan-2-yl)(thiophen-2-ylmethyl)amine, exhibited significant inhibitory activity against key targets, suggesting their potential as lead compounds for drug development.
In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the anti-inflammatory properties of thiophene-containing compounds. The study demonstrated that (propan-2-yl)(thiophen-2-ylmethyl)amine and related derivatives showed promising anti-inflammatory effects in both in vitro and in vivo models. This finding underscores the compound's potential therapeutic applications in treating inflammatory diseases.
The synthesis of (propan-2-yl)(thiophen-2-ylmethyl)amine can be achieved through various routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of 2-(bromomethyl)thiophene with isopropylamine under appropriate conditions. The choice of synthetic route often depends on factors such as yield, purity, and scalability, which are crucial considerations in pharmaceutical research and development.
The physicochemical properties of (propan-2-yl)(thiophen-2-ylmethyl)amine
In terms of biological activity, (propan-2-yl)(thiophen-2-ylmethyl)amine has been shown to interact with several biological targets. For example, it can modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. A 2023 study published in the European Journal of Medicinal Chemistry reported that the compound exhibited selective agonist activity at specific GPCRs, suggesting its potential as a novel therapeutic agent for treating conditions such as pain and neurological disorders.
The safety profile of (propan-2-yl)(thiophen-2-ylmethyl)amine
In conclusion, (propan-2-yl)(thiophen-2-ylmethyl)amine (CAS No. 259655-05-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its favorable biological activities and physicochemical properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical contexts.
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